Cas no 331842-73-0 (3,5-difluoro-N,N-dimethylbenzamide)

• Product Name: 3,5-difluoro-N,N-dimethylbenzamide
• CAS No: 331842-73-0
• MF: C₉H₉F₂NO
• MW: 185.170669317245
• CID: 5074055
• Update Time: 2026-03-01

3,5-difluoro-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-difluoro-N,N-dimethylbenzamide
• Z32013275

• Inchi： 1S/C9H9F2NO/c1-12(2)9(13)6-3-7(10)5-8(11)4-6/h3-5H,1-2H3
• InChI Key： CNUXEUJUGYUVAC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(N(C)C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: 1.6
• Topological Polar Surface Area: 20.3

Additional information on 3,5-difluoro-N,N-dimethylbenzamide

Comprehensive Overview of 3,5-Difluoro-N,N-dimethylbenzamide (CAS No. 331842-73-0): Properties, Applications, and Industry Insights

3,5-Difluoro-N,N-dimethylbenzamide (CAS No. 331842-73-0) is a fluorinated aromatic amide compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of two fluorine atoms at the meta positions and a dimethylamide group enhances its reactivity, making it a valuable intermediate in organic synthesis. This compound is often searched under keywords like "3,5-difluoro-N,N-dimethylbenzamide synthesis", "CAS 331842-73-0 applications", and "fluorinated benzamide derivatives", reflecting its relevance in modern chemistry.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in drug discovery and material science. 3,5-Difluoro-N,N-dimethylbenzamide is no exception, as its electron-withdrawing properties and lipophilicity make it ideal for designing bioactive molecules. Researchers frequently explore queries such as "role of fluorine in drug design" and "benzamide derivatives in medicinal chemistry", highlighting the compound's importance in addressing challenges like metabolic stability and target selectivity.

The synthesis of 3,5-Difluoro-N,N-dimethylbenzamide typically involves the acylation of 3,5-difluorobenzoyl chloride with dimethylamine, followed by purification steps to achieve high yields. Analytical techniques such as NMR spectroscopy and HPLC are employed to confirm its purity, a topic often searched as "CAS 331842-73-0 analytical methods". Its crystalline structure and solubility profile are also critical for formulation scientists, aligning with trending searches like "improving API solubility" and "fluorine in agrochemicals".

Beyond pharmaceuticals, 3,5-Difluoro-N,N-dimethylbenzamide finds utility in the development of advanced materials, including liquid crystals and polymers. The compound's thermal stability and compatibility with other monomers make it a candidate for high-performance applications. Industry professionals often inquire about "fluorinated benzamides in material science" or "CAS 331842-73-0 suppliers", underscoring its commercial viability.

Environmental and regulatory considerations are also pivotal. While 3,5-Difluoro-N,N-dimethylbenzamide is not classified as hazardous, its handling requires standard laboratory precautions. Searches like "safety data sheet for 3,5-difluoro-N,N-dimethylbenzamide" and "green chemistry alternatives for fluorination" reflect growing interest in sustainable practices. Innovations in catalytic fluorination and biodegradable intermediates further elevate the compound's profile in eco-conscious research.

In summary, 3,5-Difluoro-N,N-dimethylbenzamide (CAS No. 331842-73-0) exemplifies the intersection of structural versatility and industrial applicability. Its role in addressing contemporary challenges—from drug development to material innovation—ensures its prominence in scientific discourse. As queries like "future of fluorinated compounds" and "CAS 331842-73-0 price trends" suggest, this compound will remain a focal point for researchers and manufacturers alike.